Cas no 1269292-49-0 (3-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine)

3-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine is a heterocyclic compound featuring a pyrazole core linked to a pyridine ring via a 3-chlorophenyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both nitrogen-containing rings enhances its potential as a ligand in coordination chemistry or as a building block for bioactive molecules. The chlorophenyl group contributes to increased lipophilicity, which may improve membrane permeability in drug design. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound's stability and synthetic versatility make it suitable for applications in medicinal chemistry and material science.

3-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine structure

1269292-49-0 structure

Product Name:3-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine

CAS No:1269292-49-0

MF:C₁₄H₁₀ClN₃

MW:255.702301502228

CID:1089373

PubChem ID:56956160

Update Time:2025-06-08

3-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
- 3-[2-(3-chlorophenyl)pyrazol-3-yl]pyridine
- 3-[1-(3-Chlorophenyl)-1H-pyrazol-5-yl]pyridine
- DTXSID40719083
- Pyridine, 3-[1-(3-chlorophenyl)-1H-pyrazol-5-yl]-
- AKOS022172737
- 1269292-49-0
- Inchi： 1S/C14H10ClN3/c15-12-4-1-5-13(9-12)18-14(6-8-17-18)11-3-2-7-16-10-11/h1-10H
- InChI Key： WPZRNLAGIRLGOW-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1C(=CC=N1)C1C=NC=CC=1

Computed Properties

Exact Mass: 255.0563250g/mol
Monoisotopic Mass: 255.0563250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 30.7Å²

3-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine Pricemore >>

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